Cas no 51355-97-6 (3(2H)-Pyridazinone,4,5-dichloro-2-(hydroxymethyl)-)

• Product Name: 3(2H)-Pyridazinone,4,5-dichloro-2-(hydroxymethyl)-
• CAS No: 51355-97-6
• MF: C₅H₄Cl₂N₂O₂
• MW: 195.003458976746
• MDL: MFCD00238929
• CID: 371370
• PubChem ID: 596442
• Update Time: 2025-06-13

3(2H)-Pyridazinone,4,5-dichloro-2-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone,4,5-dichloro-2-(hydroxymethyl)-
• 4,5-DICHLORO-2-(HYDROXYMETHYL)-2,3-DIHYDROPYRIDAZIN-3-ONE
• 4,5-dichloro-2-(hydroxymethyl)pyridazin-3-one
• 1-hydroxymethyl-4,5-dichloropyridazin-6-one
• 4,5-dichloro-2-hydroxymethyl-2H-pyridazin-3-one
• IUNZCCKUTRMPSF-UHFFFAOYSA-N
• 4,5-dichloro-1-hydroxymethylpyridazin-6-one
• BCP32406
• SCHEMBL15674046
• DTXSID10344386
• MFCD00238929
• AKOS005199335
• FT-0617162
• 4,5-Dichloro-2-(hydroxymethyl)-3(2H)-pyridazinone #
• 51355-97-6
• 4,5-Dichloro-2-(hydroxymethyl)pyridazin-3(2H)-one
• Pyridazin-3(2H)-one, 4,5-dichloro-2-hydroxymethyl-

• MDL： MFCD00238929
• Inchi： 1S/C5H4Cl2N2O2/c6-3-1-8-9(2-10)5(11)4(3)7/h1,10H,2H2
• InChI Key： IUNZCCKUTRMPSF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=NN(CO)C1=O)Cl

Computed Properties

• Exact Mass: 193.96500
• Monoisotopic Mass: 193.964983
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.9
• XLogP3: 1.1

Experimental Properties

• Density: 1.72
• Melting Point: 97℃
• Boiling Point: 261.9°C at 760 mmHg
• Flash Point: 112.2°C
• Refractive Index: 1.643
• PSA: 55.12000
• LogP: 0.49990

3(2H)-Pyridazinone,4,5-dichloro-2-(hydroxymethyl)- Security Information

• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• Safety Term：S26;S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on 3(2H)-Pyridazinone,4,5-dichloro-2-(hydroxymethyl)-

Comprehensive Overview of 3(2H)-Pyridazinone,4,5-dichloro-2-(hydroxymethyl)- (CAS No. 51355-97-6)

3(2H)-Pyridazinone,4,5-dichloro-2-(hydroxymethyl)- (CAS No. 51355-97-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridazinone core structure, is often explored for its potential biological activities. Researchers are particularly interested in its derivatives due to their applications in drug discovery and crop protection. The presence of dichloro and hydroxymethyl functional groups enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for pyridazinone-based compounds has surged, driven by their role in developing novel therapeutics. For instance, 3(2H)-Pyridazinone derivatives are being investigated for their anti-inflammatory and antimicrobial properties. This aligns with the growing focus on combating antibiotic resistance, a hot topic in modern medicine. Additionally, the compound’s structural features make it a candidate for designing enzyme inhibitors, which are crucial in treating metabolic disorders.

The agrochemical industry also benefits from 4,5-dichloro-2-(hydroxymethyl)-3(2H)-Pyridazinone, as it serves as a precursor for herbicides and pesticides. With the global push toward sustainable agriculture, researchers are optimizing such compounds to minimize environmental impact while maximizing efficacy. This dual utility in pharmaceuticals and agrochemicals underscores the compound’s importance in interdisciplinary research.

From a synthetic perspective, CAS No. 51355-97-6 is valued for its modularity. Chemists can easily modify its hydroxymethyl group to introduce diverse functionalities, enabling the creation of tailored molecules for specific applications. This adaptability is particularly relevant in the era of precision medicine and green chemistry, where customization and sustainability are paramount.

Analytical techniques such as NMR, HPLC, and mass spectrometry are routinely employed to characterize 3(2H)-Pyridazinone,4,5-dichloro-2-(hydroxymethyl)-. These methods ensure purity and confirm structural integrity, which are critical for regulatory compliance and research reproducibility. As the scientific community emphasizes data transparency, robust characterization protocols are becoming standard practice.

In summary, 51355-97-6 represents a cornerstone in the development of bioactive molecules. Its applications span from drug discovery to sustainable agriculture, reflecting its broad utility. As research continues to uncover new potentials, this compound is poised to remain a focal point in scientific innovation.